2-[2,7-bis(2-ethyl-6-methylanilino)xanthen-10-ium-9-yl]benzoate

• CAS No.: 85610-13-5
• Molecular Formula: C38H34N2O3
• Molecular Weight: 566.7 g/mol
• IUPAC Name: 2-[2,7-bis(2-ethyl-6-methylanilino)xanthen-10-ium-9-yl]benzoate
• InChI: InChI=1S/C38H34N2O3/c1-5-25-13-9-11-23(3)36(25)39-27-17-19-33-31(21-27)35(29-15-7-8-16-30(29)38(41)42)32-22-28(18-20-34(32)43-33)40-37-24(4)12-10-14-26(37)6-2/h7-22,39-40H,5-6H2,1-4H3
• InChI Key: LMCFNJMOBWARJY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC2=CC3=C(C=C2)[O+]=C4C=CC(=CC4=C3C5=CC=CC=C5C(=O)[O-])NC6=C(C=CC=C6CC)C)C

Description

2-[2,7-bis(2-ethyl-6-methylanilino)xanthen-10-ium-9-yl]benzoate is a complex organic compound known for its vibrant color properties. It is often used in various scientific and industrial applications due to its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2,7-bis(2-ethyl-6-methylanilino)xanthen-10-ium-9-yl]benzoate typically involves multiple steps, starting with the preparation of the intermediate compounds. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and optimized reaction conditions to maximize yield and purity. The process involves stringent quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

2-[2,7-bis(2-ethyl-6-methylanilino)xanthen-10-ium-9-yl]benzoate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxidized forms of the compound, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

2-[2,7-bis(2-ethyl-6-methylanilino)xanthen-10-ium-9-yl]benzoate is widely used in scientific research due to its unique properties. Some of its applications include:

Chemistry: Used as a dye or indicator in various chemical reactions and processes.

Biology: Employed in staining techniques for microscopy and other biological assays.

Medicine: Investigated for potential therapeutic uses due to its interaction with biological molecules.

Industry: Utilized in the production of colored materials and as a component in various industrial processes.

Mechanism of Action

The mechanism by which 2-[2,7-bis(2-ethyl-6-methylanilino)xanthen-10-ium-9-yl]benzoate exerts its effects involves its interaction with specific molecular targets. The compound can bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-[2,7-bis(2-ethyl-6-methylanilino)xanthen-10-ium-9-yl]benzoate include:

• 2-((2-ethyl-6-methylanilino)carbonyl)benzoic acid
• 2-(2,6-diethylanilino)carbonyl)benzoic acid
• 2-(2-benzoylanilino)carbonyl)benzoic acid

Uniqueness

What sets this compound apart from these similar compounds is its specific chemical structure, which imparts unique color properties and reactivity. This makes it particularly valuable in applications requiring precise and consistent color characteristics.